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Compound of Interest

Compound Name: 10-Hydroxy-16-epiaffinine

Cat. No.: B15596933

10-Hydroxy-16-epiaffinine: An In-Depth
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxy-16-epiaffinine is a naturally occurring indole alkaloid isolated from the herbs of
Rauvolfia verticillata[1]. As a member of the sarpagine-related alkaloid family, it possesses a
complex tetracyclic structure. This technical guide provides a summary of the currently
available physical and chemical properties of 10-Hydroxy-16-epiaffinine. However, it is
important to note that detailed experimental data, including specific spectral analyses,
comprehensive experimental protocols for its isolation, and its biological activity, are not
extensively reported in publicly accessible scientific literature.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 10-Hydroxy-16-epiaffinine is
presented in the table below. It is noteworthy that experimental values for properties such as
melting point and boiling point are not currently available in the cited resources.
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Property Value Source
Molecular Formula C20H24N203 [1112]
Molecular Weight 340.4 g/mol [1][2]
Appearance Yellow Powder [1]
Purity >95% to 298% [1][2]
CAS Number 82513-70-0 [2]
Storage Conditions Store at -20°C under an inert 2]
atmosphere.

Experimental Data

Detailed experimental data for 10-Hydroxy-16-epiaffinine, such as Nuclear Magnetic
Resonance (NMR) spectra, Infrared (IR) spectra, and Mass Spectrometry (MS) data, are not
readily available in the surveyed literature. For professionals in drug development and scientific
research, the acquisition of such data through direct experimentation is a necessary step for
comprehensive characterization.

Experimental Protocols

Specific, detailed experimental protocols for the isolation, purification, and characterization of
10-Hydroxy-16-epiaffinine from Rauvolfia verticillata are not published in the available
scientific literature. General alkaloid extraction and purification techniques would likely be
applicable, but optimization for this specific compound would be required.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information regarding the biological activity,
pharmacological properties, or associated signaling pathways of 10-Hydroxy-16-epiaffinine.
Further research is necessary to elucidate any potential therapeutic effects or mechanisms of
action.

Logical Workflow for Characterization
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For researchers aiming to characterize 10-Hydroxy-16-epiaffinine, a logical experimental
workflow would be necessary. The following diagram illustrates a potential approach, starting
from the natural source and leading to biological assessment.

A proposed workflow for the comprehensive study of 10-Hydroxy-16-epiaffinine.

Conclusion

10-Hydroxy-16-epiaffinine remains a largely uncharacterized natural product. While its basic
chemical identity has been established, a significant gap exists in the scientific literature
regarding its detailed physicochemical properties, experimental protocols for its study, and its
biological functions. The information provided in this guide serves as a foundational summary
of what is currently known and highlights the extensive opportunities for future research into
this intriguing indole alkaloid. The provided workflow diagram offers a strategic approach for
researchers to systematically investigate and unlock the potential of 10-Hydroxy-16-
epiaffinine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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